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Compound of Interest

Compound Name: 2-Methoxypyridine

Cat. No.: B7774394

Technical Support Center: 2-Methoxypyridine

This technical support center provides essential information for the safe handling and use of 2-
Methoxypyridine in a research and development setting.

Physical and Chemical Properties

A summary of the key quantitative data for 2-Methoxypyridine is provided below.
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Property Value Source(s)
Molecular Formula CeH7NO [1112][3]
Molecular Weight 109.13 g/mol [1][3]
Appearance Colorless to pale yellow liquid [1114]
Boiling Point 142 °C [11[2][5]
Density 1.038 g/cm3 [1]

Flash Point 32 °C (89.6 °F) - closed cup [5]
Refractive Index 1.503 [1]

Slightly soluble in water;

soluble in organic solvents like

Solubility ]
methylene chloride, toluene,
and acetone.[4][5][6]
Vapor Pressure 7.1 £ 0.3 mmHg at 25°C [2]

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Methoxypyridine?

Al: 2-Methoxypyridine is a flammable liquid and vapor.[3][7] It is also known to cause skin
irritation and serious eye irritation.[3][4][7] Inhalation may cause respiratory irritation.[7][8]
Vapors can form explosive mixtures with air and may travel to an ignition source and flash
back.[5]

Q2: What personal protective equipment (PPE) is required when handling 2-Methoxypyridine?

A2: When handling 2-Methoxypyridine, it is essential to wear appropriate protective
eyeglasses or chemical safety goggles, protective gloves, and a lab coat or other protective
clothing to prevent skin exposure.[5][6][7] Work should be conducted in a well-ventilated area,
preferably a chemical fume hood.[4][5]

Q3: How should | properly store 2-Methoxypyridine?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[4][5][8] Keep it away from heat,
sparks, open flames, and other sources of ignition.[1][5][8]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and wash the
affected area with plenty of soap and water.[4][5] If skin irritation occurs, seek medical
attention.[4] For eye contact, rinse cautiously with water for several minutes, removing contact
lenses if present and easy to do, and continue rinsing.[4] If eye irritation persists, get medical
advice.[4]

Q5: How should I handle a spill of 2-Methoxypyridine?

A5: For a small spill, absorb it with an inert material like dry sand or earth and place it into a
chemical waste container.[5] Ensure all sources of ignition are removed from the area.[5][7] For
larger spills, evacuate the area and ensure adequate ventilation.[4] Prevent the spill from
entering drains.[4]

Q6: What is the correct fire-extinguishing media for 2-Methoxypyridine?

A6: For small fires, use dry chemical, carbon dioxide, water spray, or foam.[5] For larger fires,
use water spray, fog, or alcohol-resistant foam.[5] Do not use a solid stream of water as it may
scatter and spread the fire.[4]

Q7: How should 2-Methoxypyridine waste be disposed of?

AT7: Dispose of 2-Methoxypyridine and any contaminated materials as hazardous waste.[4][9]
This should be done through a licensed disposal company and in accordance with local, state,
and federal regulations.[4][9] Do not allow the material to enter drains or waterways.[9]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Visible degradation or color

change of the chemical.

Improper storage (exposure to

light, heat, or air).

Store in a dark, cool, well-
ventilated place with the
container tightly sealed.[1][4]

Skin or eye irritation during

handling.

Inadequate personal protective
equipment (PPE) or accidental

exposure.

Always wear appropriate
gloves, safety goggles, and a
lab coat.[5][7] If contact
occurs, follow first-aid

measures immediately.[4][5]

A strong odor is noticeable in

the laboratory.

A spill may have occurred, or
the container is not properly

sealed.

Check for spills and ensure the
container is tightly closed.[4][5]
Work should be performed in a
well-ventilated area or a fume
hood.[4]

Experimental Protocol: Safe Handling of 2-

Methoxypyridine

This protocol outlines the essential steps for safely handling 2-Methoxypyridine in a laboratory

setting.

e Pre-Experiment Preparation:

o Read and understand the Safety Data Sheet (SDS) for 2-Methoxypyridine.

o Ensure a chemical fume hood is available and functioning correctly.

o Locate the nearest eyewash station and safety shower.[4]

o Prepare all necessary equipment and reagents before handling the chemical.

o Personal Protective Equipment (PPE):

o Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[5][7]
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o Wear nitrile rubber gloves.
o Wear a flame-retardant lab coat.[4]

o Ensure all skin is covered.

e Handling Procedure:

o Conduct all work involving 2-Methoxypyridine in a chemical fume hood to ensure
adequate ventilation.[4][5]

o Ground and bond containers when transferring the material to prevent static discharge.[5]

[7]
o Use only non-sparking tools.[4][7]
o Keep the container tightly closed when not in use.[4][5]
o Avoid contact with skin, eyes, and clothing.[4][5]
o Keep away from heat, sparks, and open flames.[4][5]
e Post-Handling and Waste Disposal:
o Wash hands thoroughly after handling.[4][5]

o Collect all waste containing 2-Methoxypyridine in a designated, properly labeled
hazardous waste container.[4]

o Dispose of the waste through a licensed disposal company, following all relevant
regulations.[4]

Logical Workflow Diagram
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Emergency Response: 2-Methoxypyridine Spill

Assess Spill Size
& Immediate Risk

Contained & No Ignition Source \ Uncontained or Ignition Risk

Large Spill

Small Spill Protocol Large Spill Protocol

Alert Personnel in Immediate Area

Don Appropriate PPE
(Gloves, Goggles)

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Collect into a Labeled,
Sealed Waste Container

Clean Spill Area

Evacuate Immediate Area

Contact Environmental
Health & Safety (EHS)

Ensure Area is Ventilated
(If Safe to Do So)

Prevent Entry into Drains

Caption:

Click to download full resolution via product page

Workflow for responding to a 2-Methoxypyridine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Handling and safety precautions for 2-Methoxypyridine].
BenchChem, [2025]. [Online PDF]. Available at:
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methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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